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Compound of Interest

3-Methylbenzo[b]thiophene-2-
Compound Name:
carboxaldehyde

Cat. No.: B122132

An In-Depth Technical Guide to 3-Methylbenzo[b]thiophene-2-carboxaldehyde (CAS:
22053-74-3)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methylbenzo[b]thiophene-2-
carboxaldehyde, a valuable heterocyclic building block in medicinal chemistry and materials
science. This document details its physicochemical properties, synthesis, and key chemical
reactions, offering insights for its application in research and development.

Core Data Summary

A compilation of essential data for 3-Methylbenzo[b]thiophene-2-carboxaldehyde is
presented below, offering a quick reference for laboratory use.
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Property Value Reference

CAS Number 22053-74-3 [1][2][3]

Molecular Formula C10HsOS [11[2][3]

Molecular Weight 176.23 g/mol [1112][3]

Appearance White to Iig.ht yellow crystalline 4]

powder/solid

Melting Point 87-91 °C [1]

Boiling Point 318.9 £ 22.0 °C (Predicted)
Synthesis

The primary synthetic route to 3-Methylbenzo[b]thiophene-2-carboxaldehyde is the

Vilsmeier-Haack formylation of 3-methylbenzo[b]thiophene. This reaction introduces a formyl

group at the C2 position of the electron-rich benzothiophene ring.

Experimental Protocol: Vilsmeier-Haack Formylation of
3-Methylbenzo[b]thiophene

Materials:

e Ice

Procedure:

3-Methylbenzo[b]thiophene

Phosphorus oxychloride (POCIs)
N,N-Dimethylformamide (DMF)
Dichloromethane (CH2Cl2) (or other suitable solvent)

Sodium acetate solution (aqueous)
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In a round-bottom flask equipped with a dropping funnel and a magnetic stirrer, cool N,N-
dimethylformamide (DMF) in an ice bath.

Slowly add phosphorus oxychloride (POCIs) dropwise to the cooled DMF with continuous
stirring. The Vilsmeier reagent is formed in situ.

Dissolve 3-methylbenzo[b]thiophene in a suitable solvent like dichloromethane.

Add the solution of 3-methylbenzo[b]thiophene dropwise to the prepared Vilsmeier reagent at
a low temperature (typically 0-10 °C).

After the addition is complete, allow the reaction mixture to stir at room temperature for
several hours to ensure completion. The reaction progress can be monitored by thin-layer
chromatography (TLC).

Upon completion, carefully pour the reaction mixture onto crushed ice.

Neutralize the mixture by adding a saturated aqueous solution of sodium acetate.

Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

Wash the combined organic layers with water and brine, then dry over anhydrous sodium
sulfate.

Remove the solvent under reduced pressure.

Purify the crude product by recrystallization or column chromatography to obtain pure 3-
Methylbenzo[b]thiophene-2-carboxaldehyde.

Reaction Mechanism Workflow
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Caption: Vilsmeier-Haack formylation of 3-methylbenzol[b]thiophene.

Chemical Reactivity

The aldehyde functionality at the C2 position of 3-Methylbenzo[b]thiophene-2-
carboxaldehyde is the primary site of its chemical reactivity, making it a versatile precursor for
the synthesis of a wide range of derivatives.

Knoevenagel Condensation

The Knoevenagel condensation involves the reaction of the aldehyde with active methylene
compounds in the presence of a basic catalyst to form a,3-unsaturated products. These
products are valuable intermediates in organic synthesis.

General Protocol:

» Dissolve 3-Methylbenzo[b]thiophene-2-carboxaldehyde and an active methylene
compound (e.g., malononitrile, ethyl cyanoacetate) in a suitable solvent (e.g., ethanol,
toluene).

e Add a catalytic amount of a base (e.g., piperidine, triethylamine).
e Heat the reaction mixture to reflux for several hours.

» Upon completion, cool the mixture to induce precipitation of the product.
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o Collect the solid product by filtration and purify by recrystallization.

Reaction Workflow
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Caption: Knoevenagel condensation of the title compound.

Wittig Reaction

The Wittig reaction provides a reliable method for the synthesis of alkenes from aldehydes. 3-
Methylbenzo[b]thiophene-2-carboxaldehyde can be reacted with a phosphorus ylide (Wittig
reagent) to form a vinyl-substituted benzothiophene. The stereochemistry of the resulting
alkene is dependent on the nature of the ylide used.

General Protocol:

o Prepare the phosphorus ylide by treating a phosphonium salt with a strong base (e.g., n-
butyllithium).

 In a separate flask, dissolve 3-Methylbenzo[b]thiophene-2-carboxaldehyde in an
anhydrous aprotic solvent (e.g., THF, diethyl ether) under an inert atmosphere.

» Add the freshly prepared ylide solution to the aldehyde solution at a low temperature.

o Allow the reaction to warm to room temperature and stir until completion.
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e Quench the reaction and extract the product.
» Purify the resulting alkene by column chromatography.

Reaction Workflow
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Caption: Wittig reaction of the title compound.

Potential Applications in Drug Discovery

Benzothiophene derivatives are known to exhibit a wide range of biological activities, including
antimicrobial, anticancer, and anti-inflammatory properties. The aldehyde functional group of 3-
Methylbenzo[b]thiophene-2-carboxaldehyde serves as a key handle for the synthesis of
diverse libraries of compounds for screening in drug discovery programs. For instance,
condensation with various amines or hydrazines can lead to the formation of Schiff bases and
hydrazones, which are common pharmacophores. While specific biological data for the title
compound is limited in the public domain, its structural similarity to other biologically active
benzothiophenes suggests its potential as a scaffold for the development of novel therapeutic
agents.

Safety Information

3-Methylbenzo[b]thiophene-2-carboxaldehyde is classified as an irritant. It may cause skin
and serious eye irritation. Standard laboratory safety precautions, including the use of personal
protective equipment such as gloves, safety glasses, and a lab coat, should be employed when
handling this compound. For detailed safety information, refer to the Safety Data Sheet (SDS)
provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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